2-[2-[2-(Trifluoromethoxy)phenyl]hydrazono]malononitrile

• IUPAC Name: 2-[[2-(trifluoromethoxy)phenyl]hydrazinylidene]propanedinitrile
• InChI: InChI=1S/C10H5F3N4O/c11-10(12,13)18-9-4-2-1-3-8(9)17-16-7(5-14)6-15/h1-4,17H
• InChI Key: AROPLGGZOUWHBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NN=C(C#N)C#N)OC(F)(F)F
• Molecular Formula: C10H5F3N4O
• DSSTOX Substance ID: DTXSID60381822
• Molecular Weight: 254.17 g/mol
• CAS RN: 7059-93-0

Description

2-[2-[2-(Trifluoromethoxy)phenyl]hydrazono]malononitrile, also known as TFMN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a hydrazone derivative of malononitrile and is commonly used as a ligand in coordination chemistry.

Scientific Research Applications

Unusual Cyclization Reactions

Research by Tanaka et al. (1987) explored the cyclization of trifluoroacetohydroximoyl and -hydrazonoyl bromides with malononitrile, uncovering the formation of fused isoxazolopyridines and pyrazolopyridines. These findings highlight the compound's utility in creating novel heterocyclic structures, which are pivotal in the development of pharmaceuticals and materials science (Tanaka, Suzuki, Maeno, & Mitsuhashi, 1987).

Novel Synthesis of Polyfunctional Pyridine Derivatives

Mohareb and Fahmy (1985) demonstrated that malononitrile reacts with ethyl cyanoacetate to yield polyfunctional substituted pyridine derivatives. This synthesis pathway opens up new avenues for the production of complex organic molecules with potential applications in drug development and agricultural chemistry (Mohareb & Fahmy, 1985).

Development of Chemosensors

A study by Chen et al. (2015) focused on the synthesis of a new molecule, 2-((2-phenyl-2H-1,2,3-triazol-4-yl)methylene)malononitrile (M1), for the selective detection of cyanide anions. This research contributes to environmental monitoring and public health by providing a tool for detecting toxic substances with high sensitivity and selectivity (Chen, Shi, Hui, Sun, Xu, Feng, & Xie, 2015).

Antimicrobial Activity of Heterocyclic Substances

Behbehani, Ibrahim, Makhseed, and Mahmoud (2011) utilized 2-arylhydrazononitriles as key synthons for creating a wide variety of new heterocyclic substances with promising antimicrobial activities. This line of research is crucial for the development of new antibiotics and treatments for infectious diseases (Behbehani, Ibrahim, Makhseed, & Mahmoud, 2011).